Cas no 70761-93-2 (7-methyl-1H-Indole-2-carboxylic acid ethyl ester)

• Product Name: 7-methyl-1H-Indole-2-carboxylic acid ethyl ester
• CAS No: 70761-93-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1116359
• PubChem ID: 1235155
• Update Time: 2025-10-30

7-methyl-1H-Indole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1H-Indole-2-carboxylic acid ethyl ester
• ethyl 7-methyl-1H-indole-2-carboxylate
• EN300-399839
• Z1505319084
• CS-0149290
• Ethyl7-methyl-1H-indole-2-carboxylate
• FT-0736117
• OQDDMWUDWUIMKB-UHFFFAOYSA-N
• A866546
• MFCD00047164
• SCHEMBL4040141
• 70761-93-2
• DA-33660
• ethyl 7-methylindole-2-carboxylate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)10-7-9-6-4-5-8(2)11(9)13-10/h4-7,13H,3H2,1-2H3
• InChI Key： OQDDMWUDWUIMKB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Additional information on 7-methyl-1H-Indole-2-carboxylic acid ethyl ester

7-Methyl-1H-Indole-2-Carboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 70761-93-2, commonly referred to as 7-methyl-1H-indole-2-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the indole family, which has been extensively studied due to its versatile applications in drug discovery and chemical synthesis. The indole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, making it highly aromatic and chemically reactive.

7-Methyl-1H-indole-2-carboxylic acid ethyl ester is characterized by the presence of a methyl group at the 7-position of the indole ring and an ethyl ester group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity and chemical reactivity. The ethyl ester group, in particular, plays a significant role in modulating the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of 7-methyl-1H-indole-2-carboxylic acid ethyl ester as a precursor for the synthesis of various bioactive compounds. For instance, researchers have explored its use in the development of indole-based kinase inhibitors, which are promising candidates for treating cancer and inflammatory diseases. The methyl group at the 7-position has been shown to enhance the molecule's ability to interact with specific protein targets, thereby improving its therapeutic potential.

In addition to its role in drug discovery, 7-methyl-1H-indole-2-carboxylic acid ethyl ester has also been utilized in the synthesis of advanced materials. Its aromaticity and functional groups make it an ideal building block for constructing supramolecular assemblies and coordination polymers. Recent advancements in this area have demonstrated its ability to form stable metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 7-methyl-1H-indole-2-carboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of indole derivatives. One common approach is the Paal-Knorr synthesis, which utilizes β-ketoamides or β-diketones as starting materials. The introduction of the methyl group at the 7-position can be achieved through alkylation or acylation reactions, while the ethyl ester group is often introduced via transesterification or direct esterification.

From an analytical standpoint, 7-methyl-1H-indole-2-carboxylic acid ethyl ester can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods provide insights into the molecule's electronic structure, functional groups, and stereochemistry. Furthermore, mass spectrometry (MS) has proven to be an invaluable tool for determining the molecular weight and fragmentation patterns of this compound.

Recent research has also focused on understanding the photophysical properties of 7-methyl-1H-indole-2-carboxylic acid ethyl ester. Studies have shown that this compound exhibits strong fluorescence under certain conditions, making it a potential candidate for applications in optoelectronics and biosensing. The methyl substitution at the 7-position has been found to influence both the emission wavelength and quantum yield of the molecule, offering opportunities for tuning its optical properties.

In terms of environmental impact, 7-methyl-1H-indole-2-carboxylic acid ethyl ester has been subjected to ecotoxicological assessments to evaluate its potential risks to aquatic ecosystems. These studies have revealed that while the compound exhibits moderate toxicity towards certain aquatic organisms, its environmental fate is influenced by factors such as biodegradation and photodegradation. Efforts are ongoing to develop sustainable synthesis routes that minimize waste generation and reduce ecological footprint.

Looking ahead, 7-methyl-1H-indole-2-carboxylic acid ethyl ester is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features makes it a valuable tool for exploring novel chemical reactions and designing innovative materials with tailored functionalities.